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Compound of Interest

Compound Name: Uracil-15N2

Cat. No.: B1365363 Get Quote

For researchers, scientists, and professionals in drug development, the proper management of

specialized chemical compounds is paramount for laboratory safety and regulatory compliance.

This document provides essential safety and logistical information for the proper disposal of

Uracil-15N2, a stable isotope-labeled form of uracil.

Chemical and Physical Properties
Uracil-15N2 is a pyrimidine nucleobase where the two nitrogen atoms are replaced with the

¹⁵N isotope. Understanding its properties is the first step toward safe handling and disposal.

Property Value

Chemical Formula C₄H₄¹⁵N₂O₂[1][2]

Molecular Weight 114.07 g/mol [1][3]

Appearance Solid[1]

Melting Point >300 °C (decomposes)[1]

Isotopic Purity ≥98 atom % ¹⁵N[1]

CAS Number 5522-55-4[1]

Disposal Procedures
While Uracil-15N2 is not classified as a hazardous substance, it is crucial to follow established

laboratory protocols for chemical waste disposal to ensure environmental safety and
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compliance with regulations.[4][5]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety goggles with side shields, protective gloves, and a lab coat.[5]

Waste Segregation:

Solid Waste: Collect unused or expired Uracil-15N2, as well as contaminated materials

such as weighing paper, gloves, and wipers, in a dedicated and clearly labeled hazardous

waste container.

Liquid Waste: Solutions containing Uracil-15N2 should be collected in a separate, leak-

proof, and shatter-resistant container. Do not mix with other solvent waste streams unless

compatibility is confirmed and it is permitted by your institution's Environmental Health and

Safety (EHS) office.

Container Management:

Use containers compatible with chemical waste. For solid waste, a wide-mouth, screw-cap

plastic container is suitable.[6] For liquid waste, use a labeled bottle with a secure cap.[6]

All waste containers must be in good condition, without leaks or cracks, and must be kept

closed when not in use.[6]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

("Uracil-15N2"), and the approximate quantity.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Arranging for Disposal: Contact your institution's EHS department or a licensed professional

waste disposal service to arrange for the collection and proper disposal of the chemical

waste.[4] Adhere to all federal, state, and local environmental regulations.[4]

In Case of a Spill:
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Solid Spill: Avoid creating dust. Gently cover the spill with a damp paper towel and then

carefully scoop the material into a labeled hazardous waste container.[6]

Liquid Spill: Absorb the spill with a chemical absorbent pad or other suitable absorbent

material.

Clean the spill area with a decontaminating solution, and dispose of all cleanup materials as

hazardous waste.[5][6]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Uracil-15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1365363?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/333778
https://www.lgcstandards.com/medias/sys_master/root/h2f/h44/11033602981918/SDS_TRC-U801105-500MG_ST-WB-MSDS-6690084-1-1-1/SDS-TRC-U801105-500MG-ST-WB-MSDS-6690084-1-1-1.PDF
https://isotope.com/uracil-1-3-15n2-nlm-637-group
https://isotope.com/product/attachment/NLM-637-PK/SDS%20-%20NLM-637_V.3.0_US%20-%20English%20US.pdf
https://file.medchemexpress.com/batch_PDF/HY-I0960S5/Uracil-15N2-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Iodo_1_2_fluoro_2_deoxyribofuranosyl_uracil_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b1365363#uracil-15n2-proper-disposal-procedures
https://www.benchchem.com/product/b1365363#uracil-15n2-proper-disposal-procedures
https://www.benchchem.com/product/b1365363#uracil-15n2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1365363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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